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Compound of Interest

3-(Thien-2-yl)-L-alanine, N-BOC
Compound Name:
protected

Cat. No.: B558398

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core chemical properties, experimental
protocols, and applications of N-BOC-3-(2-thienyl)-L-alanine, a key building block in medicinal
chemistry and peptide synthesis.

Core Chemical Properties

N-BOC-3-(2-thienyl)-L-alanine (also known as Boc-3-(2-thienyl)-L-alanine or Boc-L-2-
Thienylalanine) is a derivative of the non-proteinogenic amino acid L-3-(2-thienyl)alanine. The
attachment of the tert-butyloxycarbonyl (BOC) protecting group to the alpha-amino group
allows for controlled, stepwise reactions, particularly in peptide synthesis.[1] Its unique thienyl
side chain makes it a valuable component for creating peptide-based therapeutics and other
bioactive molecules.[2][3]

The fundamental physicochemical properties of N-BOC-3-(2-thienyl)-L-alanine are summarized
in the table below for quick reference.
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Property Value Source

CAS Number 56675-37-7 [4]

Molecular Formula C12H17NO4S [41[5]

Molecular Weight 271.33 g/mol [41[5]
White to off-white crystalline

Appearance [4]
powder

Purity >98% (Typical) [4]

Soluble in organic solvents

Solubility such as DMF, DMSO, and
alcohols.
Storage Temperature 0-8°C recommended [3]

Note: Specific values like melting point and optical rotation can vary slightly between batches
and suppliers. Data for the unprotected parent amino acid, 3-(2-Thienyl)-L-alanine, includes a
melting point of approximately 255-263°C (decomposes) and an optical rotation of [a]20/D
around -30.5° (c=1% in H20).[6]

Experimental Protocols

Detailed methodologies are crucial for the successful application of N-BOC-3-(2-thienyl)-L-
alanine in a research setting. Below are representative protocols for its synthesis and its use in
peptide synthesis.

This protocol describes the protection of the amino group of 3-(2-thienyl)-L-alanine using di-
tert-butyl dicarbonate ((Boc)20). This is a standard procedure for Boc protection of amino
acids.[7]

Materials:
e 3-(2-thienyl)-L-alanine

o Di-tert-butyl dicarbonate ((Boc)20)
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Sodium hydroxide (NaOH)
Tetrahydrofuran (THF)

Water (Hz20)

Ethyl acetate (EtOAC)

Petroleum ether

Hydrochloric acid (HCI), 4 M solution
Saturated brine solution

Anhydrous sodium sulfate (Naz2S0a)

Procedure:

Dissolution: Suspend 3-(2-thienyl)-L-alanine (1.0 eq) in a mixture of water and THF at 0°C
(ice bath).

Basification: Add NaOH (1.5 eq) to the suspension and stir until the amino acid dissolves
completely.

Boc Protection: Add (Boc)20 (1.3 eq) to the solution. The reaction can be done via a
dropping funnel.

Reaction: Remove the ice bath and allow the solution to stir at room temperature for 16-18
hours.

Workup (1): Extract the reaction mixture with petroleum ether (2x volume) to remove
unreacted (Boc)20 and other nonpolar impurities.

Acidification: Cool the remaining aqueous layer in an ice bath and carefully acidify to pH 1-2
using 4 M HCI. The product should precipitate.

Extraction: Extract the acidified aqueous layer with ethyl acetate (4x volume).
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+ Drying and Concentration: Combine the organic layers, wash with saturated brine, dry over
anhydrous NazSOu4, filter, and concentrate under reduced pressure to yield the final product,
N-BOC-3-(2-thienyl)-L-alanine, typically as a white solid or colorless oil.[7]

Synthesis Workflow for N-BOC-3-(2-thienyl)-L-alanine

1. Dissolve in THF/H20
2. Add NaOH

Start: 3-(2-thienyl)-L-alanine Elacl(EC00)

4. Stir at RT for 18h

5. Wash with Pet. Ether
6. Acidify with HCI

7. Extract with EtOAC

e End: Purified Product

Role of N-BOC-3-(2-thienyl)-L-alanine in Drug Discovery
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to N-BOC-3-(2-thienyl)-L-
alanine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558398#n-boc-3-2-thienyl-I-alanine-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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